Cas no 17288-47-0 ((1H-Pyrrolo3,2-bpyridin-2-yl)methanol)
(1H-Pyrrolo3,2-bpyridin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1H-pyrrolo[3,2-b]pyridin-2-yl)methanol
- 1H-Pyrrolo[3,2-b]pyridin-2-ylmethanol
- (1H-Pyrrolo[3,2-b]pyridin-2-yl)-methanol
- (1H-Pyrrolo3,2-bpyridin-2-yl)methanol
-
- MDL: MFCD18432555
- Inchi: 1S/C8H8N2O/c11-5-6-4-8-7(10-6)2-1-3-9-8/h1-4,10-11H,5H2
- InChI Key: NASWAERXWIHATE-UHFFFAOYSA-N
- SMILES: OCC1=CC2=C(C=CC=N2)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
(1H-Pyrrolo3,2-bpyridin-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029182756-250mg |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 95% | 250mg |
$323.40 | 2022-04-02 | |
| Alichem | A029182756-1g |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 95% | 1g |
$849.75 | 2022-04-02 | |
| TRC | P928470-10mg |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P928470-50mg |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | P928470-100mg |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 100mg |
$ 320.00 | 2022-06-03 | ||
| Apollo Scientific | OR43672-1g |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 1g |
£318.00 | 2025-02-20 | ||
| abcr | AB445705-1 g |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol; min. 95% |
17288-47-0 | 1g |
€818.70 | 2023-07-18 | ||
| Chemenu | CM110755-1g |
(1H-pyrrolo[3,2-b]pyridin-2-yl)methanol |
17288-47-0 | 95%+ | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | D968505-100mg |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)-methanol |
17288-47-0 | 95% | 100mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | D968505-250mg |
(1H-Pyrrolo[3,2-b]pyridin-2-yl)-methanol |
17288-47-0 | 95% | 250mg |
$340 | 2024-07-28 |
(1H-Pyrrolo3,2-bpyridin-2-yl)methanol Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (1H-Pyrrolo3,2-bpyridin-2-yl)methanol
Recent Advances in the Study of (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol (CAS: 17288-47-0) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol (CAS: 17288-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in modulating various biological pathways, making it a promising candidate for further investigation.
One of the most notable advancements in the study of (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop novel inhibitors targeting specific kinases, with improved selectivity and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.
In addition to its role in kinase inhibition, (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol has also been investigated for its potential in antimicrobial drug development. A recent study highlighted its incorporation into novel antibacterial agents targeting multidrug-resistant strains of Staphylococcus aureus. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited potent activity against resistant strains, with minimal cytotoxicity to human cells. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.
Another area of interest is the compound's application in the synthesis of fluorescent probes for biological imaging. Researchers have leveraged its unique photophysical properties to develop probes for detecting reactive oxygen species (ROS) in live cells. A 2022 study in Chemical Communications detailed the design of a ROS-sensitive probe based on (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol, which enabled real-time monitoring of oxidative stress in cancer cells. This innovation opens new avenues for studying oxidative stress-related diseases and evaluating the efficacy of antioxidant therapies.
Despite these promising developments, challenges remain in the optimization of (1H-Pyrrolo[3,2-b]pyridin-2-yl)methanol-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and immune modulation.
17288-47-0 ((1H-Pyrrolo3,2-bpyridin-2-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)